Cas no 891866-89-0 (N-(3,5-dimethylphenyl)-2-4-(3,5-dimethylphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide)

• Product Name: N-(3,5-dimethylphenyl)-2-4-(3,5-dimethylphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide
• CAS No: 891866-89-0
• MF: C₂₂H₂₃N₃O₃
• MW: 377.436325311661
• CID: 5439550
• Update Time: 2025-07-23

N-(3,5-dimethylphenyl)-2-4-(3,5-dimethylphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,5-dimethylphenyl)-2-[4-(3,5-dimethylphenyl)-2,3-dioxopyrazin-1-yl]acetamide
• N-(3,5-dimethylphenyl)-2-4-(3,5-dimethylphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide

• Inchi： 1S/C22H23N3O3/c1-14-7-15(2)10-18(9-14)23-20(26)13-24-5-6-25(22(28)21(24)27)19-11-16(3)8-17(4)12-19/h5-12H,13H2,1-4H3,(H,23,26)
• InChI Key： WVTIIMMDYORDSX-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C)=CC(C)=C1)(=O)CN1C=CN(C2=CC(C)=CC(C)=C2)C(=O)C1=O

Additional information on N-(3,5-dimethylphenyl)-2-4-(3,5-dimethylphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide

Comprehensive Overview of N-(3,5-dimethylphenyl)-2-4-(3,5-dimethylphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide (CAS No. 891866-89-0)

The compound N-(3,5-dimethylphenyl)-2-4-(3,5-dimethylphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide (CAS No. 891866-89-0) is a specialized organic molecule with a unique structural framework. Its intricate design features a tetrahydropyrazine core, which is functionalized with dimethylphenyl groups and an acetamide moiety. This combination of structural elements makes it a subject of interest in pharmaceutical and biochemical research, particularly in the development of novel therapeutic agents.

Researchers have increasingly focused on tetrahydropyrazine derivatives due to their potential applications in modulating biological pathways. The presence of the dioxo group in this compound suggests its role as a potential enzyme inhibitor or receptor modulator. Recent studies highlight the growing demand for small-molecule inhibitors in drug discovery, aligning with the compound's structural attributes. Its CAS No. 891866-89-0 serves as a critical identifier for regulatory and scientific documentation.

In the context of current trends, the scientific community is actively exploring heterocyclic compounds for their versatility in medicinal chemistry. The dimethylphenyl substituents in this molecule may contribute to enhanced lipophilicity, a property often sought after in drug candidates to improve membrane permeability. This aligns with the broader industry focus on optimizing bioavailability and pharmacokinetics in drug design.

Another area of interest is the compound's potential role in addressing oxidative stress-related disorders. The dioxo functionality could participate in redox reactions, making it a candidate for research in antioxidant therapies. Given the rising prevalence of conditions linked to oxidative damage, such as neurodegenerative diseases, this compound may attract attention from both academic and industrial researchers.

From a synthetic chemistry perspective, the preparation of N-(3,5-dimethylphenyl)-2-4-(3,5-dimethylphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide involves multi-step organic transformations. Key steps likely include the formation of the tetrahydropyrazine ring and subsequent acylation to introduce the acetamide group. Such synthetic routes are often optimized for yield and purity, reflecting the compound's value in high-precision applications.

The compound's molecular weight and structural complexity also make it a candidate for advanced analytical techniques, such as mass spectrometry and NMR spectroscopy. These methods are essential for characterizing its purity and confirming its identity, particularly in quality control processes for research-grade materials.

In summary, N-(3,5-dimethylphenyl)-2-4-(3,5-dimethylphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide (CAS No. 891866-89-0) represents a compelling subject for ongoing research. Its structural features and potential applications align with contemporary scientific priorities, including drug discovery and oxidative stress management. As the demand for innovative bioactive molecules grows, this compound may emerge as a key player in future therapeutic developments.